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Compound of Interest

Compound Name: 2,2-Dichloro-3-methylbutane

Cat. No.: B096302

CAS Number: 17773-66-9
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2,2-dichloro-3-methylbutane,
including its chemical and physical properties, proposed synthesis, potential reactions, and a
summary of the toxicological profile of related chlorinated alkanes. Due to the limited availability
of experimental data for this specific compound, some information is based on data from
structurally similar compounds and theoretical predictions.

Chemical and Physical Properties

Quantitative data for 2,2-dichloro-3-methylbutane is scarce in the literature. The following
table summarizes its basic identifiers and includes estimated physical properties based on
available data for a closely related isomer, 2,2-dichloro-3,3-dimethylbutane, and computational
predictions.
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Property Value Source
Identifiers
[NIST[1][2][3], PubChem[4],
CAS Number 17773-66-9 )
Guidechem[5]]
[NIST[1][2][3], PubChem[4],
Molecular Formula CsH10Cl2 ]
Guidechem[5]]
Molecular Weight 141.04 g/mol [NIST[1][2][3], PubChem[4]]
IUPAC Name 2,2-dichloro-3-methylbutane [PubChem([4]]
Synonyms Butane, 2,2-dichloro-3-methyl- [NIST[1][2][3]]

Predicted/Estimated Physical

Properties
. i ) [Guidechem([6]] (Value for 2,2-
Boiling Point ~135.7 °C (estimated) ) )
dichloro-3,3-dimethylbutane)
. ) [Guidechem([6]] (Value for 2,2-
Density ~1.03 g/cm?3 (estimated) ] )
dichloro-3,3-dimethylbutane)
. . ) [Guidechem([6]] (Value for 2,2-
Melting Point ~-48.02 °C (estimated)

dichloro-3,3-dimethylbutane)

Spectroscopic Data
Mass Spectrometry

The mass spectrum of 2,2-dichloro-3-methylbutane is available from the NIST WebBook. The

fragmentation pattern is consistent with the structure of a chlorinated alkane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR spectra for 2,2-dichloro-3-methylbutane are not readily available.

However, predicted chemical shifts can be estimated based on established substituent effects

on 'H and 3C NMR spectra.

Predicted *H NMR Spectrum:
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Protons

Multiplicity

Predicted Chemical Shift

(ppm)
-CHs (at C4) Doublet ~1.1
-CH- (at C3) Multiplet ~2.2
-CHs (at C1) Singlet ~1.8

Predicted 3C NMR Spectrum:

Carbon Predicted Chemical Shift (ppm)
C1 ~30-40

Cc2 ~90-100

C3 ~45-55

Cc4 ~15-25

Synthesis and Reactions

Synthesis of 2,2-dichloro-3-methylbutane

A plausible and common method for the synthesis of gem-dichloroalkanes is the reaction of a

corresponding ketone with a chlorinating agent such as phosphorus pentachloride (PCls).[7][8]

Proposed Experimental Protocol: Synthesis from 3-Methyl-2-butanone

This protocol is a representative procedure for the conversion of a ketone to a gem-dichloride

using phosphorus pentachloride.

Materials:

e 3-Methyl-2-butanone

e Phosphorus pentachloride (PCls)

¢ Anhydrous diethyl ether
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e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, dropping funnel, separatory funnel, distillation
apparatus

Procedure:

 In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, place a
solution of 3-methyl-2-butanone in anhydrous diethyl ether.

e Cool the flask in an ice bath.

e Slowly add a stoichiometric equivalent of phosphorus pentachloride (PCls) to the stirred
solution. The addition should be controlled to maintain a low reaction temperature.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-3 hours.

e Cool the reaction mixture and carefully pour it over crushed ice.

e Separate the organic layer using a separatory funnel.

e Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,
and finally with water.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and remove the solvent by rotary evaporation.

» Purify the crude product by fractional distillation to obtain 2,2-dichloro-3-methylbutane.

Synthesis Workflow Diagram
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Synthesis of 2,2-dichloro-3-methylbutane

Reactants
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\\ //
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Caption: Workflow for the synthesis of 2,2-dichloro-3-methylbutane.

Potential Reactions: Dehydrochlorination

Halogenated alkanes can undergo elimination reactions in the presence of a strong base, such
as alcoholic potassium hydroxide, to form alkenes. The dehydrochlorination of 2,2-dichloro-3-
methylbutane would be expected to yield a mixture of chlorinated alkenes.

Logical Relationship Diagram for Dehydrochlorination

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b096302?utm_src=pdf-body-img
https://www.benchchem.com/product/b096302?utm_src=pdf-body
https://www.benchchem.com/product/b096302?utm_src=pdf-body
https://www.benchchem.com/product/b096302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dehydrochlorination of 2,2-dichloro-3-methylbutane

2,2-dichloro-3-methylbutane
Strong Base
(e.g., Alcoholic KOH)

Elimination Elimination

(Z-ChIoro-3-methyl-1-butene] (Z-ChIoro-3-methyl-2-butene]

Click to download full resolution via product page

Caption: Potential dehydrochlorination products.

Toxicology and Biological Activity

There is no specific toxicological or biological activity data available for 2,2-dichloro-3-
methylbutane in the current scientific literature. However, general information on chlorinated
alkanes can provide some insight.

General Toxicology of Chlorinated Alkanes:

e Persistence and Bioaccumulation: Short-chain chlorinated alkanes are known to be
persistent in the environment and can bioaccumulate.[1][9]

» Toxicity: Short-chain chlorinated alkanes are generally considered to be toxic to aquatic
organisms.[1][10]

e Carcinogenicity: Some short-chain chlorinated alkanes have been classified as potentially
carcinogenic to humans.[1]

Biological Activity:
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e The introduction of chlorine atoms into organic molecules can significantly alter their
biological activity.[11] However, without experimental data, the specific biological effects of
2,2-dichloro-3-methylbutane remain unknown. Small chlorinated hydrocarbons are a broad
class of compounds with diverse biological activities, and no specific signaling pathways
have been identified for this particular molecule.[12][13][14]

Disclaimer: This document is intended for informational purposes for a scientific audience. The
provided experimental protocol is a representative example and has not been optimized for the
synthesis of 2,2-dichloro-3-methylbutane. All laboratory work should be conducted with
appropriate safety precautions and under the supervision of a qualified chemist. The
toxicological information is general to the class of chlorinated alkanes and may not be
representative of the specific compound discussed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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